Cas no 4562-27-0 (3,4-dihydropyrimidin-4-one)
3,4-dihydropyrimidin-4-one structure
Product Name:3,4-dihydropyrimidin-4-one
CAS No:4562-27-0
MF:C4H4N2O
MW:96.0873603820801
MDL:MFCD00006664
CID:45170
PubChem ID:87571354
Update Time:2024-10-29
3,4-dihydropyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyrimidinol
- Uraeil
- 4(3H)-Pyrimidinone
- 4-Hydroxypyrimidine
- Pyrimidin-4(3H)-one
- pyrimidin-4-ol
- 1H-pyrimidin-4-one
- 4-Oxopyrimidine
- 4-Oxypyrimidine
- 6-Hydroxypyrimidine
- Deaminoisocytosine
- NSC 1575
- NSC 157911
- 4(3H)-Pyrimidone
- 4-Pyrimidone
- 4(1H)-Pyrimidinone
- 3H-Pyrimidin-4-one
- pyrimidin-4(1H)-one
- 4-Pyrimidinone
- 1H-pyrimidin-6-one
- 3,4-dihydropyrimidin-4-one
- 4-(3H)-Pyrimidone
- 4-Pyrimidinol (VAN)
- pyrimidin-4-one
- 4[3H]-Pyrimidone
- A
- GS-5924
- NSC-1575
- pyrimidine-4(3h)-one
- W-202804
- 4(3H)-Pyrimidinone, >=98%
- MFCD00167178
- UNII-K43V90OY4L
- W-202960
- 4-(lH)-pyrimidinone
- AKOS015892532
- 4-hydroxy-pyrimidine
- BCP26608
- EINECS 224-932-4
- BCP04213
- 4562-27-0
- Z314605438
- Q-102029
- SB10165
- A1-00389
- MFCD00006664
- AC-907/30002018
- AC-25243
- DTXSID5063524
- Q17572767
- A7645
- FT-0601299
- AC-2727
- NSC157911
- InChI=1/C4H4N2O/c7-4-1-2-5-3-6-4/h1-3H,(H,5,6,7
- 51953-17-4
- 4-Hydroxypyrimidine pound>>4-Pyrimidinol pound>>4(3)-Pyrimidone
- AKOS009157155
- H1000
- K43V90OY4L
- SY046617
- O12062
- 542-27-8
- NSC-157911
- AC-943
- AB00171795-03
- 1H-pyrimidin-6-one;4(3H)-Pyrimidone
- A826863
- AM20100277
- EN300-67372
- CS-0019949
- PB32093
- AI3-52024
- 51953-18-5
- 4(3H)-Pyrimidinone, >=98.0% (NT)
- FT-0618746
- A7644
- MFCD00038024
- SY002707
- AM20100167
- FT-0648609
- BCP13987
- NSC1575
- FT-0696311
- AKOS001448755
- F3329-0407
- AC8519
- 4(3H-Pyrimidone)
- NS00049364
- STK409564
- Pyrimidine, 4-hydroxy-
- STL185515
- DB-051325
- DA-42222
- DB-298939
-
- MDL： MFCD00006664
- Inchi： 1S/C4H4N2O/c7-4-1-2-5-3-6-4/h1-3H,(H,5,6,7)
- InChI Key： DNCYBUMDUBHIJZ-UHFFFAOYSA-N
- SMILES： O=C1C=CN=CN1
Computed Properties
- Exact Mass: 96.03242
- Monoisotopic Mass: 96.032
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: -1.4
- Topological Polar Surface Area: 41.5
Experimental Properties
- Color/Form: White or off white crystals
- Density: 1.28
- Melting Point: 165.0 to 168.0 deg-C
- Boiling Point: 184.6℃ at 760 mmHg
- Flash Point: 65.5℃
- Refractive Index: 1.596
- PSA: 46.01
- LogP: 0.18220
- Solubility: Uncertain
3,4-dihydropyrimidin-4-one Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38-40
- Safety Instruction： S22: do not breathe dust.
- RTECS：UW7350100
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- TSCA：Yes
- Storage Condition：2-8°C
3,4-dihydropyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM104199-100g |
3,4-dihydropyrimidin-4-one |
4562-27-0 | 97% | 100g |
$240 | 2021-08-06 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H135948-25g |
3,4-dihydropyrimidin-4-one |
4562-27-0 | >98.0%(GC) | 25g |
¥364.90 | 2024-06-25 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H135948-5g |
3,4-dihydropyrimidin-4-one |
4562-27-0 | >98.0%(GC) | 5g |
¥89.90 | 2024-06-25 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H135948-1g |
3,4-dihydropyrimidin-4-one |
4562-27-0 | >98.0%(GC) | 1g |
¥29.90 | 2024-06-25 | |
| Alichem | A089000578-100g |
Pyrimidin-4(1H)-one |
4562-27-0 | 95% | 100g |
$561.00 | 2023-09-01 | |
| TRC | P997355-2.5g |
4(3H)-Pyrimidinone |
4562-27-0 | 2.5g |
$ 138.00 | 2023-09-06 | ||
| TRC | P997355-10g |
4(3H)-Pyrimidinone |
4562-27-0 | 10g |
$ 339.00 | 2023-09-06 | ||
| Apollo Scientific | OR16979-5g |
Pyrimidin-4(3H)-one |
4562-27-0 | 98% | 5g |
£15.00 | 2025-02-19 | |
| Apollo Scientific | OR16979-25g |
Pyrimidin-4(3H)-one |
4562-27-0 | 98% | 25g |
£42.00 | 2025-02-19 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R007143-1g |
3,4-dihydropyrimidin-4-one |
4562-27-0 | 98% | 1g |
￥27 | 2024-05-23 |
3,4-dihydropyrimidin-4-one Related Literature
-
Anne-Marie Alexander,Marc Bria,Gunther Brunklaus,Stuart Caldwell,Graeme Cooke,James F. Garety,Shanika G. Hewage,Yann Hocquel,Niall McDonald,Gouher Rabani,Georgina Rosair,Brian O. Smith,Hans Wolfgang Spiess,Vincent M. Rotello,Patrice Woisel Chem. Commun. 2007 2246
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Junkai Han,Yongtao Shen,Wei Feng Nanoscale 2016 8 14139
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3. Singlet-energy transfer in quadruple hydrogen-bonded oligo(p-phenylenevinylene)–fullerene dyadsEdwin H. A. Beckers,Paul A. van Hal,Albertus P. H. J. Schenning,Abdelkrim El-ghayoury,Emiel Peeters,Minze T. Rispens,Jan C. Hummelen,E. W. Meijer,René A. J. Janssen J. Mater. Chem. 2002 12 2054
-
4. Bicyclic 6 + 6 systems: the chemistry of pyrimido[4,5-d]pyrimidines and pyrimido[5,4-d]pyrimidinesM. Monier,Doaa Abdel-Latif,Ahmed El-Mekabaty,Khaled M. Elattar RSC Adv. 2019 9 30835
-
Abdelatif ElMarrouni,Josep M. Fabrellas,Montserrat Heras Org. Biomol. Chem. 2011 9 5967
4562-27-0 (3,4-dihydropyrimidin-4-one) Related Products
- 51953-18-5(Pyrimidin-4-ol)
- 145358-63-0(4(3H)-Pyrimidinone,2-amino-)
- 127892-80-2(4(3H)-Pyrimidinone,2-methyl-)
- 155831-92-8(4-Pyrimidinol,2,3-dihydro-2-imino-)
- 155831-93-9(4-Pyrimidinol,1,2-dihydro-2-imino-)
- 155831-94-0(4(1H)-Pyrimidinone,2,3-dihydro-2-imino-)
- 19875-04-8(4-Hydroxy-2-methylpyrimidine)
- 51953-17-4(4-Hydroxypyrimidine)
- 1193-22-2(6-amino-1H-pyrimidin-4-one)
- 108-53-2(Isocytosine)
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